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Introduction

Brigatinib is a potent, next-generation tyrosine kinase inhibitor (TKI) targeting Anaplastic

Lymphoma Kinase (ALK) and ROS1, among other kinases.[1][2] It is utilized in both basic

research and clinical settings for the treatment of non-small cell lung cancer (NSCLC),

particularly in cases with ALK rearrangements.[3][4] Accurate and consistent preparation of

Brigatinib stock solutions is critical for obtaining reliable and reproducible results in preclinical in

vitro and in vivo experiments. This document provides a detailed protocol for the preparation,

storage, and handling of Brigatinib stock solutions for research use.

Mechanism of Action and Signaling Pathway

Brigatinib functions by inhibiting the autophosphorylation of ALK, which in turn blocks the

activation of downstream signaling pathways responsible for cell proliferation and survival. Key

downstream effectors of ALK include STAT3, AKT, and ERK. By inhibiting these pathways,

Brigatinib effectively reduces the growth of cancer cells harboring ALK mutations.
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Brigatinib inhibits ALK signaling pathways.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of Brigatinib stock

solutions.
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Parameter Value Solvent Source(s)

Molecular Weight 584.09 g/mol - [5]

Solubility 1 mg/mL (1.71 mM) DMSO [2][6]

3 mg/mL (5.13 mM) DMSO [2][6]

5.85 mg/mL (10.02

mM)
DMSO [5]

5.85 mg/mL (10.02

mM)
Ethanol [5]

Slightly Soluble Ethanol [1]

Insoluble Water [1][2][6]

Storage (Powder)
-20°C for up to 3

years
- [5]

Storage (in Solvent)
-80°C for up to 2

years
DMSO [7]

-20°C for up to 1 year DMSO [7]

Experimental Protocol: Preparation of a 10 mM
Brigatinib Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Brigatinib in dimethyl

sulfoxide (DMSO).

Materials:

Brigatinib powder (CAS: 1197953-54-0)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Workflow for Brigatinib Stock Solution Preparation:

Preparation Aliquoting & Storage Usage

1. Weigh Brigatinib Powder 2. Add DMSO 3. Dissolve Completely
(Vortex/Sonicate) 4. Aliquot into Tubes 5. Store at -80°C 6. Thaw & Dilute for Experiment

Click to download full resolution via product page

Workflow for preparing Brigatinib stock solutions.

Procedure:

Pre-weighing Preparations: Before handling the compound, ensure a clean and dry

workspace. Allow the Brigatinib powder vial to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing Brigatinib: Using a calibrated analytical balance, carefully weigh out the desired

amount of Brigatinib powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 5.84 mg of Brigatinib (Molecular Weight = 584.09 g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the Brigatinib

powder. To continue the example, add 1 mL of DMSO to the 5.84 mg of Brigatinib.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Sonication may be recommended to aid dissolution.[5] Visually inspect the solution to

ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile
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microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[7] Ensure the vials are clearly labeled with the

compound name, concentration, date of preparation, and solvent.

Working Solution Preparation:

When ready to use, thaw a single aliquot of the Brigatinib stock solution at room temperature.

Further dilute the stock solution to the desired final concentration in the appropriate cell culture

medium or experimental buffer immediately before use. Note that Brigatinib is insoluble in

aqueous solutions, so ensure proper mixing when diluting into aqueous buffers.[1][2][6]

Safety Precautions:

Brigatinib is a potent compound. Handle with care, using appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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